Cas no 94277-28-8 (3-allyldecahydro-1-naphthol)

3-allyldecahydro-1-naphthol structure
3-allyldecahydro-1-naphthol structure
Product Name:3-allyldecahydro-1-naphthol
CAS No:94277-28-8
MF:C13H22O
MW:194.313184261322
CID:1000816
PubChem ID:25076627
Update Time:2025-04-20

3-allyldecahydro-1-naphthol Chemical and Physical Properties

Names and Identifiers

    • 3-allyldecahydro-1-naphthol
    • 3-prop-2-enyl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-1-ol
    • 94277-28-8
    • EINECS 304-611-6
    • DTXSID50915817
    • 3-(Prop-2-en-1-yl)decahydronaphthalen-1-ol
    • NS00065311
    • IGCAFXSCRZBGGT-UHFFFAOYSA-N
    • Inchi: 1S/C13H22O/c1-2-5-10-8-11-6-3-4-7-12(11)13(14)9-10/h2,10-14H,1,3-9H2
    • InChI Key: IGCAFXSCRZBGGT-UHFFFAOYSA-N
    • SMILES: OC1CC(CC=C)CC2CCCCC21

Computed Properties

  • Exact Mass: 194.167065321g/mol
  • Monoisotopic Mass: 194.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų
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